Cas no 10558-42-6 (3-(diethylamino)-6-(1,3-thiazol-2-ylhydrazinylidene)cyclohexa-2,4-dien-1-one)

• Product Name: 3-(diethylamino)-6-(1,3-thiazol-2-ylhydrazinylidene)cyclohexa-2,4-dien-1-one
• CAS No: 10558-42-6
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• CID: 1156393
• PubChem ID: 136000877
• Update Time: 2025-04-20

3-(diethylamino)-6-(1,3-thiazol-2-ylhydrazinylidene)cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(diethylamino)-6-(1,3-thiazol-2-ylhydrazinylidene)cyclohexa-2,4-dien-1-one
• 5-diethylamino-2-thiazol-2-ylazo-phenol
• Phenol, 5-(diethylamino)-2-(2-thiazolylazo)-
• 5-(diethylamino)-2-(2-thiazolylazo)phenol
• 1-(Thiazol-2-ylazo)-5-diethylamino-phenol
• 2-(2-thiazolylazo)-5-diethylaminophenol
• CTK0G5237
• 2-[(2-Thiazolyl)azo]-5-(diethylamino)phenol
• 2-(Thiazole-2-ylazo)-5-(diethylamino)phenol
• 5-(Diethylamino)-2-[(thiazol-2-yl)azo]phenol
• SCHEMBL4778752
• DTXSID50709617
• 10558-42-6
• 3-(Diethylamino)-6-[2-(1,3-thiazol-2-yl)hydrazinylidene]cyclohexa-2,4-dien-1-one

• Inchi： 1S/C13H16N4OS/c1-3-17(4-2)10-5-6-11(12(18)9-10)15-16-13-14-7-8-19-13/h5-9,18H,3-4H2,1-2H3/b16-15+
• InChI Key： PEHZNRJWAFFDNK-FOCLMDBBSA-N
• SMILES： S1C=CN=C1/N=N/C1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 276.10468
• Monoisotopic Mass: 276.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 85.8A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.25
• Boiling Point: 464.9°C at 760 mmHg
• Flash Point: 235°C
• Refractive Index: 1.635
• PSA: 61.08
• LogP: 2.34860